Pentadecafluoroheptane-1-sulfonic acid sodium salt

• IUPAC Name: sodium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptane-1-sulfonate
• InChI: InChI=1S/C7HF15O3S.Na/c8-1(9,2(10,11)4(14,15)6(18,19)20)3(12,13)5(16,17)7(21,22)26(23,24)25;/h(H,23,24,25);/q;+1/p-1
• InChI Key: IUWVEVPHMRSHMP-UHFFFAOYSA-M
• Canonical SMILES: C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(F)(F)S(=O)(=O)[O-])(F)F)(F)F)(F)F.[Na+]
• Molecular Formula: C7F15NaO3S
• DSSTOX Substance ID: DTXSID401032634
• Molecular Weight: 472.11 g/mol
• CAS No.: 21934-50-9

Description

Pentadecafluoroheptane-1-sulfonic acid sodium salt is a useful research compound. Its molecular formula is C7F15NaO3S and its molecular weight is 472.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Sulfonic Acid Protecting Group

Pentadecafluoroheptane-1-sulfonic acid sodium salt is not directly mentioned in the literature, but closely related compounds have been utilized for their unique properties. For example, the use of pentafluorophenyl (PFP) group as a sulfonic acid protecting group facilitated the synthesis of new biaryl- and heterobiaryl-PFP-sulfonate esters through the Suzuki-Miyaura reaction, indicating the potential utility of similar fluorinated sulfonate esters in organic synthesis (Avitabile et al., 2005).

Organic Electrode Material

Sodium sulfonate groups substituted anthraquinone, a compound structurally related to this compound, was tested as an organic positive electrode material in potassium batteries. The enhanced electrochemical performance, including good cycling stability and capacity retention, suggests a promising avenue for the development of high-performance organic electrode materials for energy storage applications (Zhao et al., 2018).

Human Exposure Assessment

A novel method was developed for measuring perfluoroalkyl substances (PFAS) in human hair, including various sulfonates, by liquid chromatography tandem mass spectrometry (LC-MS/MS). This technique, owing to its non-invasive nature and time integration of exposure assessment, represents an innovative approach for the biomonitoring of environmental pollutants, including fluorinated sulfonates (Alves et al., 2015).

Proton Conductivity

Research on perfluorinated sulfonic-acid (PFSA) membranes, closely related to this compound, has been at the forefront of bridging electrochemistry and polymer physics. PFSA ionomers’ complex behavior and their key role in many emerging technologies underscore the significance of such compounds in developing advanced materials with high proton conductivity (Kusoglu & Weber, 2017).

Environmental Implications and Applications

The evaluation of human and rat transporters' role in the disposition of perfluoroalkyl sulfonates provides insight into the environmental persistence and bioaccumulation of these substances. Understanding the mechanisms underlying their slow renal clearance and potential hepatic accumulation is critical for assessing the environmental and health impacts of sulfonate-based compounds (Zhao et al., 2015).

Mechanism of Action

Target of Action

It is a versatile chemical compound that finds applications in diverse scientific research.

Mode of Action

It’s unique properties enable its use in various fields such as catalysis, material synthesis, and analytical chemistry.

Result of Action

Its unique properties suggest potential applications in various fields of scientific research.